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Compound of Interest

Compound Name: Sodium hydride

Cat. No.: B050883

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective
handling and use of sodium hydride (60% dispersion in mineral oil). Sodium hydride (NaH) is
a powerful, non-nucleophilic base widely employed in organic synthesis. The dispersion in
mineral oil enhances its safety profile by reducing its pyrophoric nature, making it easier to
handle than pure sodium hydride.[1]

Properties and Safety Information

Sodium hydride is a highly reactive inorganic compound that functions as a strong base and
reducing agent.[2] It reacts violently with water and other protic solvents, releasing flammable
hydrogen gas which can ignite spontaneously.[2][3] Therefore, all reactions involving NaH must
be conducted under an inert atmosphere, such as nitrogen or argon.[3]

Table 1: Physical and Chemical Properties
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Property Value Reference

Grey to white slurry/moist

Appearance oowder (2]
Concentration 60% NaH in mineral olil [1]
Molecular Formula NaH [3]
Molar Mass 24.00 g/mol [2]
Melting Point 800 °C (decomposes) [2]
Density ~0.92 g/cm3 (dispersion) [2]

Reacts violently with water;
N insoluble in most organic
Solubility ] [2]
solvents but reacts with

alcohols and acids.

Table 2: Hazard Information and Safety Precautions
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Precautionary

Hazard Description Reference
Measures
Keep away from heat,
sparks, open flames,
) and hot surfaces. Do
In contact with water, _
not allow contact with
o releases flammable
Flammability ) water. Use a Class D [3114]
gases which may ] o
o fire extinguisher, sand,
ignite spontaneously. ,
or dry chemical
powder for fires. DO
NOT USE WATER.
Reacts violently with
) Handle and store
o water, acids, and _
Reactivity under an inert gas. [11[5]

strong oxidizing

agents.

Protect from moisture.

Health Hazards

Causes severe skin
burns and eye
damage. May be
harmful if inhaled or

swallowed.

Wear protective

gloves, clothing, eye,

and face protection.

Use in a well- [2][4]
ventilated area,

preferably a fume

hood or glovebox.

General Handling and Storage

Proper handling and storage are critical to ensure safety when working with sodium hydride

dispersion.

Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area, away from water and

incompatible materials.[5] The container should be stored under an inert atmosphere.[5]

Handling
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 Inert Atmosphere: All manipulations should be performed under an inert atmosphere (e.g.,
nitrogen or argon) in a fume hood or a glovebox.[1][3]

o Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, chemical
safety goggles, a face shield, and appropriate chemical-resistant gloves (e.g., nitrile).[3]

» Dispensing: The dispersion can be weighed in the air for brief periods, but the container must
be flushed with inert gas before resealing.[3] For reactions sensitive to mineral oil, the oil can
be removed by washing the dispersion with a dry, non-polar solvent like hexane or pentane
under an inert atmosphere.[1][3]
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Fig. 1: General workflow for handling NaH dispersion.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b050883?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: Deprotonation Reactions

Sodium hydride is a versatile base for the deprotonation of a wide range of organic
compounds, including alcohols, phenols, ketones, esters, and amides, to generate the
corresponding nucleophiles.[1][2]

Williamson Ether Synthesis

The Williamson ether synthesis is a common method for preparing ethers from an alcohol and
an alkyl halide. NaH is used to deprotonate the alcohol to form a highly nucleophilic alkoxide
ion.[6][7]

Protocol 1: Synthesis of Benzyl Ether

e To a solution of the desired alcohol (1.0 eq) and benzyl bromide (1.5 eq) in dry DMF, add
sodium hydride (60% dispersion, 1.5 eq) in small portions at 0°C under an inert
atmosphere.[2]

« Stir the reaction mixture for 4 hours at room temperature.
o Carefully quench the excess sodium hydride by the slow addition of brine.
o Extract the product with diethyl ether.

e Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate
under reduced pressure.

» Purify the crude product by silica gel chromatography.
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Fig. 2: Simplified Williamson ether synthesis pathway.

Dieckmann Condensation

The Dieckmann condensation is an intramolecular Claisen condensation of a diester to form a
cyclic B-keto ester, typically a 5- or 6-membered ring.[8][9]

Protocol 2: Synthesis of a Cyclic 3-Keto Ester

o To a solution of the diester (1.0 eq) in dry toluene under an argon atmosphere, add sodium
hydride (60% dispersion, 10.0 eq).[5][8]

o Carefully add dry methanol (a significant evolution of hydrogen gas will occur).
 Stir the mixture at room temperature for 30 minutes, then heat to reflux for 20 hours.[8]

o Cool the reaction to room temperature and quench with a saturated aqueous solution of
ammonium chloride.[8]

o Extract the product with dichloromethane.

» Wash the combined organic extracts with brine and dry over anhydrous sodium sulfate.
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* Remove the solvent under reduced pressure and purify the residue by flash column
chromatography. A typical yield is around 75%.[8]

Table 3: Comparison of Reaction Parameters for Selected Applications

Reactio Substra Reagent Temper . Typical Referen
Solvent Time ]
n te s ature Yield ce
Williamso
NaH,
n Ether 0°Cto )
) Alcohol Alkyl DMF 4 h Varies [2]
Synthesi i RT
Halide
s
Dieckma
nn ) NaH,
Diester Toluene Reflux 20 h ~75% [8]
Condens Methanol
ation
, NaH,
Alkylation 0°Cto
Indole Benzyl HMPA 8-15h 83-87% [10]
of Indole i RT
Chloride
Horner-
NaH,
Wadswor  Phospho DME or ] ) )
Aldehyde Varies Varies Varies [11]
th- nate THF
/Ketone
Emmons

Quenching and Disposal

Unreacted sodium hydride must be safely quenched and disposed of. The procedure involves
the slow, controlled addition of a proton source.

Protocol 3: Quenching Excess Sodium hydride
o Cool the reaction mixture in an ice bath.

o Slowly and carefully add a less reactive alcohol, such as isopropanol or tert-butanol,
dropwise with vigorous stirring.[8][12] Hydrogen gas will evolve.
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Once the gas evolution ceases, a more reactive alcohol like ethanol or methanol can be
slowly added to ensure all the NaH has reacted.[8][12]

Finally, very slowly add water dropwise to quench any remaining reactive species.[8]

The resulting basic solution can then be neutralized and disposed of according to
institutional guidelines.[8]
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Fig. 3: Decision tree for quenching excess NaH.
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Conclusion

Sodium hydride 60% dispersion in mineral oil is a valuable reagent in organic synthesis,
primarily utilized as a strong base for deprotonation reactions. Its dispersion in mineral oll
significantly improves its handling safety. Adherence to strict safety protocols, including the use
of an inert atmosphere and appropriate personal protective equipment, is paramount. The
provided protocols for key synthetic transformations and quenching procedures offer a
foundation for its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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